Cas no 12112-67-3 (Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)])

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] Properties

Names and Identifiers

• Chloro(1,5-cyclooctadiene)iridium(I) dimer
• Chloro-1,5-cyclooctadiene iridium(I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I) dichloride
• ： Chloro(1,5-cyclooctadiene)iridium(I) dimer
• Chloro-1,5-cyclooctadiene-iridium(I) dimer
• Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ )]
• (1Z,5Z)-cycloocta-1,5-diene,iridium,dichloride
• [Ir(1,5-cod)Cl]2
• [Ir(cod)Cl]2
• Iridium, di-.mu.-chlorobis[(1,2,5,6-.eta.)-1,5-cyclooctadiene]di-
• Chloro(1,5-cyclooctadiene) iridium(I) dimer
• [Ir2Cl2(COD)2]
• (1Z,5Z)-cycloocta-1,5-diene; iridium; dichloride
• AB0104526
• C1807
• chloro-(1,5-cyclooctadiene)iridium(I) dimer
• chloro(1,5-cyclooctadiene)iridium (I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I)dichlor
• Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)]
• 12112-67-3
• AMY11686
• Cyclooctadiene iridium chloride dimer
• AKOS016004623
• MFCD00012414
• DTXSID00923689
• Chloro(1,5-cyclooctadiene)iridium (I) dimer;Chloro(1,5-cyclooctadiene)iridium(I) Dimer
• A804664
• (1Z,5Z)-cycloocta-1,5-diene;iridium;dichloride
• 1,5-Cyclooctadiene-iridium(I) chloride dimer
• Dichloro(1,5-cyclooctadien)iridium(I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I)dichloride
• (1Z,5Z)-cycloocta-1,5-diene; iridium(1+)
• +Expand

• MDL： MFCD00012414
• InChIKey： SHZHQWGWORCBJK-MIXQCLKLSA-L
• Inchi： 1S/2C8H12.2ClH.2Ir/c2*1-2-4-6-8-7-5-3-1;;;;/h2*1-2,7-8H,3-6H2;2*1H;;/p-2/b2*2-1-,8-7-;;;;
• SMILES： [Ir].[Ir].[Cl-].[Cl-].C1([H])([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])=C([H])C1([H])[H].C1([H])([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])=C([H])C1([H])[H] |t:4,14,24,34|

Computed Properties

• Exact Mass: 672.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 672.051354
• Heavy Atom Count: 20
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: -2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.72460
• PSA: 0.00000
• Water Partition Coefficient: Insoluble
• Boiling Point: No data available
• Melting Point: 205 °C (dec.) (lit.)
• Flash Point: 31.7℃
• Color/Form: White to brown powder or crystals
• Solubility: Not determined

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：No
• FLUKA BRAND F CODES：10

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] Customs Data

• HS CODE：28439000

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Catalysts and Inorganic Chemicals Inorganic Compounds